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6-Bromo-2-naphthyl-α-D-galactopyranoside 6-Bromo-2-naphthyl-α-D-galactopyranoside 6-bromo-2-naphthyl alpha-D-galactoside is an alpha-D-galactoside having a 6-bromo-2-naphthyl substituent at the anomeric position. It has a role as a chromogenic compound. It is an alpha-D-galactoside and an organobromine compound. It derives from a 6-bromo-2-naphthol.
Brand Name: Vulcanchem
CAS No.: 25997-59-5
VCID: VC0014904
InChI: InChI=1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13+,14+,15-,16+/m1/s1
SMILES: C1=CC2=C(C=CC(=C2)Br)C=C1OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula: C16H17BrO6
Molecular Weight: 385.21 g/mol

6-Bromo-2-naphthyl-α-D-galactopyranoside

CAS No.: 25997-59-5

Reference Standards

VCID: VC0014904

Molecular Formula: C16H17BrO6

Molecular Weight: 385.21 g/mol

6-Bromo-2-naphthyl-α-D-galactopyranoside - 25997-59-5

CAS No. 25997-59-5
Product Name 6-Bromo-2-naphthyl-α-D-galactopyranoside
Molecular Formula C16H17BrO6
Molecular Weight 385.21 g/mol
IUPAC Name (2R,3R,4S,5R,6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13+,14+,15-,16+/m1/s1
Standard InChIKey NLRXQZJJCPRATR-CWVYHPPDSA-N
Isomeric SMILES C1=CC2=C(C=CC(=C2)Br)C=C1O[C@@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O
SMILES C1=CC2=C(C=CC(=C2)Br)C=C1OC3C(C(C(C(O3)CO)O)O)O
Canonical SMILES C1=CC2=C(C=CC(=C2)Br)C=C1OC3C(C(C(C(O3)CO)O)O)O
Description 6-bromo-2-naphthyl alpha-D-galactoside is an alpha-D-galactoside having a 6-bromo-2-naphthyl substituent at the anomeric position. It has a role as a chromogenic compound. It is an alpha-D-galactoside and an organobromine compound. It derives from a 6-bromo-2-naphthol.
PubChem Compound 117705
Last Modified Nov 11 2021
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